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Compound of Interest

Compound Name: Quinine-d3

Cat. No.: B13725588

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) for a stable isotope-labeled compound like Quinine-d3 is a critical document. It provides
a comprehensive quality assessment, ensuring the material's identity, purity, and isotopic
integrity for reliable experimental outcomes. This in-depth guide explains the key components
of a typical Quinine-d3 CoA, detailing the analytical methodologies and presenting the data in
a clear, structured format.

Product Information and Specifications

The CoA begins with fundamental details identifying the specific batch of Quinine-d3. This
section typically includes:

Product Name: Quinine-D3

o Chemical Name: (1R)-(6-(methoxy-d3)quinolin-4-yl)((2S,4S,5R)-5-vinylquinuclidin-2-
yl)methanol[1]

e CAS Number: 2734920-95-5[2][3]
e Molecular Formula: C20H21D3N202[1][4]
e Molecular Weight: 327.4 g/mol

o Batch Number: A unique identifier for the specific production lot.
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o Storage Conditions: Recommended storage temperature, typically 2-8 °C in a well-closed

container.

Quantitative Data Summary

The core of the CoA lies in the quantitative data that characterizes the Quinine-d3 standard.

The following tables summarize the typical tests and acceptable limits.

ble 1- Identity and Puri

Test Specification Result Method
White to off-white ] ]
Appearance ] Conforms Visual Inspection
solid
Solubility Soluble in Methanol Conforms Visual Inspection
Nuclear Magnetic
1H-NMR Conforms to structure  Conforms Resonance
Spectroscopy
Mass Spectrometry
Mass Spectrometry Conforms to structure Conforms (MS)
High-Performance
Chromatographic Liquid
_ >95% (HPLC) >98%
Purity Chromatography
(HPLC)

Isotopic Enrichment

=98 atom % D

99.2 atom % D

Mass Spectrometry
(MS) or NMR

Table 2: Residual Solvents

Residual solvents are organic volatile chemicals that may be present from the manufacturing

process. Their levels are strictly controlled according to guidelines like USP <467> and ICH

Q3cC.
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Solvent Class Limit (ppm) Result (ppm) Method

Headspace GC-
Methanol Class 2 3000 <100

MS

Headspace GC-
Ethanol Class 3 5000 <100

MS

Headspace GC-
Acetone Class 3 5000 <100

MS

) Headspace GC-

Dichloromethane  Class 2 600 <10

MS

Table 3: Elemental Impurities

Elemental impurities are trace metals that can be introduced during synthesis or from

equipment. Their limits are defined by guidelines such as ICH Q3D.

Element Class Limit (ppm) Result (ppm) Method
Lead (Pb) 1 0.5 <0.1 ICP-MS
Mercury (Hg) 1 15 <0.1 ICP-MS
Arsenic (As) 1 15 <0.1 ICP-MS
Cadmium (Cd) 1 0.5 <0.1 ICP-MS

Experimental Protocols

Detailed methodologies are crucial for understanding and potentially replicating the quality

control testing.

High-Performance Liquid Chromatography (HPLC) for

Purity Determination

This technique separates Quinine-d3 from any impurities.

¢ Instrumentation: A standard HPLC system with a UV detector.
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Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient of acetonitrile and water with an additive like formic acid or
trifluoroacetic acid to improve peak shape.

Flow Rate: Typically 1.0 mL/min.
Detection: UV detection at a wavelength where quinine absorbs strongly, such as 235 nm.

Sample Preparation: A dilute solution of the Quinine-d3 standard is prepared in the mobile
phase.

Quantification: The purity is calculated by the area percentage of the main peak relative to
the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

MS confirms the molecular weight and the degree of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) or a triple
guadrupole mass spectrometer.

lonization Source: Electrospray ionization (ESI) is typically used.

Analysis Mode: Full scan mode to confirm the molecular weight and selected ion monitoring
(SIM) or multiple reaction monitoring (MRM) to determine the isotopic distribution.

Sample Preparation: The sample is dissolved in a suitable solvent and infused directly or
injected via an LC system.

Data Analysis: The isotopic enrichment is calculated by comparing the ion intensities of the
deuterated species (d3) to the unlabeled (d0) and partially labeled (d1, d2) species.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Residual Solvents

This method is used to detect and quantify volatile organic compounds.
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Instrumentation: A GC-MS system equipped with a headspace autosampler.

Sample Preparation: A weighed amount of the Quinine-d3 sample is placed in a headspace
vial and dissolved in a high-boiling point solvent like dimethyl sulfoxide (DMSO). The vial is
heated to allow volatile solvents to partition into the headspace gas.

GC Separation: An aliquot of the headspace gas is injected into the GC, where different
solvents are separated based on their boiling points and interaction with the column.

MS Detection: The mass spectrometer identifies and quantifies each solvent as it elutes from
the GC column.

Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS) for Elemental Impurities

ICP-MS is a highly sensitive technique for the determination of trace elements.

Instrumentation: An ICP-MS instrument.

Sample Preparation: The Quinine-d3 sample is digested in strong acid (e.g., nitric acid) to
break down the organic matrix and dissolve the elemental impurities.

Analysis: The digested sample solution is introduced into the high-temperature argon plasma
of the ICP-MS. The elements are ionized and then detected by the mass spectrometer.

Quantification: The concentration of each element is determined by comparing its signal to
that of certified reference standards.

Visualizations
Logical Workflow of a Certificate of Analysis
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Caption: Workflow for generating a Certificate of Analysis.
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Caption: Logical flow of quality assessment for Quinine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decoding the Quinine-d3 Certificate of Analysis: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13725588#quinine-d3-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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